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Compound of Interest

Compound Name: Jtv-519 free base

Cat. No.: B1663253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of JTV-519 free base (CAS No. 145903-06-6), a potent research compound. Adherence to

these guidelines is essential to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions
JTV-519 free base is a 1,4-benzothiazepine derivative intended for research use only.[1][2]

While a comprehensive toxicological profile is not publicly available, the compound is classified

under the Globally Harmonized System (GHS) with the following hazard statement:

H410: Very toxic to aquatic life with long lasting effects.[2]

This necessitates stringent procedures to prevent environmental release. Due to its potent

biological activity as a calcium channel modulator, it should be handled with caution, assuming

it may have significant physiological effects in humans.

Precautionary Statements:

P273: Avoid release to the environment.[2]

P391: Collect spillage.[2]
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P501: Dispose of contents/container in accordance with local, regional, national, and

international regulations.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling JTV-519 free base. The following table

summarizes the required equipment:

PPE Category Item Specification

Hand Protection Gloves

Nitrile or other chemically

resistant gloves. Change

gloves immediately if

contaminated.

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses with side shields or

chemical splash goggles.

Body Protection Laboratory Coat

Standard laboratory coat.

Consider a disposable gown

for procedures with a high risk

of contamination.

Respiratory Respirator

A NIOSH-approved respirator

may be necessary for handling

large quantities or when

generating aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A meticulous approach to handling JTV-519 free base is critical to minimize exposure and

prevent contamination.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage is at -20°C or -80°C for stock solutions to ensure stability.

[3]

Labeling: Ensure the container is clearly labeled with the compound name, CAS number,

and hazard warnings.

3.2. Preparation of Solutions

Designated Area: All handling of the solid compound and preparation of solutions should be

conducted in a designated area, such as a chemical fume hood or a containment glove box,

to prevent inhalation of dust.

Weighing: Use a precision balance within a ventilated enclosure. Handle the solid with care

to avoid generating dust.

Solvent Selection: JTV-519 free base is soluble in DMSO.[4]

Dissolving: Add the solvent to the pre-weighed compound slowly. Cap the vial securely and

vortex or sonicate until fully dissolved.

3.3. Experimental Use

Containment: Conduct all experiments involving JTV-519 free base in a manner that

contains the material and prevents its release into the environment.

Spill Management: In case of a spill, immediately alert personnel in the area. Wearing

appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it

in a sealed container for hazardous waste disposal. Clean the spill area thoroughly.

Disposal Plan
Due to its high toxicity to aquatic life, proper disposal of JTV-519 free base and all

contaminated materials is of utmost importance.

Waste Segregation: All waste contaminated with JTV-519, including unused compound,

solutions, contaminated PPE (gloves, disposable lab coats), and labware (pipette tips, vials),

must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
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Waste Disposal: The sealed container must be disposed of through a licensed hazardous

waste disposal company. Under no circumstances should JTV-519 waste be disposed of

down the drain or in regular trash.

Decontamination: All non-disposable equipment and work surfaces should be thoroughly

decontaminated after use.

Biological Activity and Mechanism of Action
JTV-519 is a Ca2+-dependent blocker of the sarcoplasmic reticulum Ca2+-stimulated ATPase

(SERCA) and a partial agonist of ryanodine receptors (RyR2) in striated muscle.[5][6] Its

primary mechanism of action involves stabilizing the closed state of the RyR2 channel, thereby

reducing diastolic Ca2+ leak from the sarcoplasmic reticulum.[2][7] This action is believed to be

responsible for its antiarrhythmic and cardioprotective properties.[5][6]

Visualized Workflows and Pathways
To further aid in understanding the safe handling procedures and the compound's mechanism

of action, the following diagrams are provided.
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Mechanism of Action of JTV-519
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JTV-519 Signaling Pathway

By adhering to these safety protocols and operational plans, researchers can handle JTV-519
free base responsibly, ensuring both personal safety and the protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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